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Compound of Interest

Compound Name: Tribenuron-methyl

Cat. No.: B105370 Get Quote

The correct disposal of Tribenuron-methyl, a sulfonylurea herbicide, is critical for ensuring

laboratory safety and environmental protection. Due to its high toxicity to aquatic life with long-

lasting effects, it must be managed as a hazardous waste from generation to disposal.[1][2][3]

Adherence to strict protocols is necessary to prevent contamination of water systems and harm

to non-target organisms.[4]

Improper disposal of Tribenuron-methyl is a violation of federal law and can lead to significant

environmental damage.[5][6] This guide provides detailed, step-by-step procedures for

researchers and laboratory personnel to manage and dispose of Tribenuron-methyl waste

safely and in compliance with regulations.

Immediate Safety and Handling for Disposal
Before handling Tribenuron-methyl for disposal, it is imperative to wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, protective clothing, and

eye/face protection.[1][5] All handling should occur in a well-ventilated area.

Key Disposal Principles:

Do Not Reuse: Empty containers must never be reused for any purpose as they can retain

hazardous residues.[4][7][8]

Prevent Environmental Release: Avoid releasing the chemical or its containers into drains,

sewers, or any waterways.[2][3][4][9]
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Follow Regulations: All waste must be handled and disposed of in accordance with all

applicable local, state, and federal regulations.[3][6][10]

Step-by-Step Disposal Procedures
Unused or Excess Tribenuron-methyl
Improper disposal of excess pesticides is prohibited.[6] If small amounts of a prepared solution

remain, the preferred method is to use it up by applying it according to the label instructions.[8]

[11] If this is not possible, the material must be treated as hazardous waste.

Step 1: Keep the product in its original, securely sealed container.[3]

Step 2: Clearly label the container as "Hazardous Waste: Tribenuron-methyl."

Step 3: Store the container in a designated, cool, dry, and well-ventilated secure area,

separated from food and feedstuffs.[4]

Step 4: Arrange for disposal through a licensed hazardous waste disposal company. The

recommended treatment method is burning in an appropriately licensed incinerator.[4]

Disposing of Empty Containers
Empty containers can be as hazardous as full ones due to residual chemicals.[12]

Step 1: Triple or pressure rinse the container with a suitable solvent (e.g., water).[7]

Step 2: Add the rinsate (the rinse water) to the spray tank for use.[7][9] Never pour rinsate

down the drain or on the ground.[8]

Step 3: After rinsing, make the container unusable by puncturing or crushing it.[3]

Step 4: Dispose of the clean, punctured container in accordance with local regulations, which

may involve returning it to the supplier or taking it to an approved waste management facility.

[3][7]

Spills and Contaminated Materials
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In the event of a spill, take immediate action to contain and clean up the material while wearing

full PPE.

Step 1: Control the spill and prevent it from entering drains or waterways.[3]

Step 2: For solid spills, gently sweep the material into a suitable container. If appropriate,

moisten first to prevent dusting.[1]

Step 3: Collect all contaminated materials (e.g., absorbent pads, contaminated soil, used

PPE) and place them in a separate, sealable, and clearly labeled hazardous waste

container.[1][3][4]

Step 4: Store the container with other Tribenuron-methyl waste for collection by a licensed

hazardous waste contractor.

Quantitative Data and Specifications
The following table summarizes key quantitative data relevant to the safe handling and

disposal of Tribenuron-methyl.
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Parameter Value / Specification Source(s)

UN Number 3077 [10]

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Tribenuron-methyl)

[10]

Hazard Class
9 (Miscellaneous hazardous

materials)
[10]

Recommended Storage Temp. 20°C (Do not exceed 35°C) [4]

Acute Oral Toxicity (Rat) LD50: >5000 mg/kg [3]

Acute Dermal Toxicity (Rabbit) LD50: >2000 mg/kg [3]

Aquatic Toxicity (Green Algae)
72-h ErC50: 68 µg/l (Very toxic

to aquatic life)
[1][6]

Formulation Example
750 g/kg Water Dispersible

Granules (WDG)
[4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tribenuron-
methyl waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://assets.greenbook.net/17-33-11-22-02-2021-Ms_2657.pdf
https://assets.greenbook.net/17-33-11-22-02-2021-Ms_2657.pdf
https://assets.greenbook.net/17-33-11-22-02-2021-Ms_2657.pdf
https://mccaa.org.mt/media/5926/corida.pdf
https://datasheets.scbt.com/sc-229551.pdf
https://datasheets.scbt.com/sc-229551.pdf
https://www.echemi.com/sds/tribenuron-methyl-pd20170406173135461.html
https://ag.fmc.com/ca/sites/ca/files/2020-04/Nuance_Herbicide_MTR_AGHS_EN.pdf
https://mccaa.org.mt/media/5926/corida.pdf
https://www.benchchem.com/product/b105370?utm_src=pdf-body
https://www.benchchem.com/product/b105370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tribenuron-Methyl Waste Identified

Determine Waste Type

Unused Product or
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Empty Product Container
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to Prevent Reuse
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(e.g., Incineration) per Local/State/Federal Regulations

Click to download full resolution via product page

Caption: Workflow for the safe disposal of different types of Tribenuron-methyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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